Cas no 2306261-61-8 (5,5-Difluoro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride)

• Product Name: 5,5-Difluoro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride
• CAS No: 2306261-61-8
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• CID: 6794642
• PubChem ID: 155893658
• Update Time: 2025-05-25

5,5-Difluoro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2306261-61-8
• 5,5-Difluoro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride

• Inchi： 1S/C7H7F2N3.ClH/c8-7(9)3-10-2-6-5(7)1-11-4-12-6;/h1,4,10H,2-3H2;1H
• InChI Key： OJHHXVSDYOTDNJ-UHFFFAOYSA-N
• SMILES： Cl.FC1(C2=CN=CN=C2CNC1)F

Computed Properties

• Exact Mass: 207.0374813g/mol
• Monoisotopic Mass: 207.0374813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Additional information on 5,5-Difluoro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride

5,5-Difluoro-5,6,7,8-Tetrahydropyrido[3,4-d]Pyrimidine Hydrochloride: A Comprehensive Overview

The compound 5,5-Difluoro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride (CAS No. 2306261-61-8) is a highly specialized chemical entity with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyridopyrimidines, which are known for their unique structural properties and diverse biological activities. The long-tail keyword for this compound is often referenced in scientific literature as a promising candidate for drug development due to its ability to modulate specific cellular pathways.

Recent studies have highlighted the importance of pyridopyrimidines in the development of novel therapeutic agents. Researchers have focused on the fluorine substitution pattern in this compound, which plays a critical role in enhancing its stability and bioavailability. The 5,5-difluoro substitution not only improves the compound's solubility but also enhances its ability to penetrate cellular membranes, making it a valuable tool in drug delivery systems.

The synthesis of 5,5-Difluoro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The use of fluorination reactions has been optimized to ensure high yields and purity levels. This compound is often used as an intermediate in the synthesis of more complex molecules with potential applications in oncology and neurodegenerative diseases.

In terms of pharmacological properties, this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory processes. For instance, studies have shown that it can effectively inhibit cyclooxygenase-2 (COX-2) and prostaglandin E2 (PGE2) production, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate signal transduction pathways such as the MAPK/ERK pathway has been extensively investigated.

The structural versatility of 5,5-Difluoro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride allows for further functionalization to enhance its therapeutic potential. Researchers are exploring the addition of various substituents to improve its selectivity and reduce off-target effects. These modifications are expected to pave the way for the development of next-generation drugs with improved efficacy and safety profiles.

From a materials science perspective, this compound has shown promise as a building block for advanced materials with unique electronic properties. Its ability to form stable coordination complexes makes it a valuable component in the design of novel catalysts and sensors. Recent advancements in nanotechnology have further expanded its applications in the development of nanostructured materials for biomedical imaging and diagnostics.

In conclusion, 5,5-Difluoro-5,6,7,8-tetrahydropyrido[3